Cas no 69371-38-6 (5,8,11,13-Eicosatetraenoicacid, 15-hydroperoxy-, (5Z,8Z,11Z,13E)-)

• Product Name: 5,8,11,13-Eicosatetraenoicacid, 15-hydroperoxy-, (5Z,8Z,11Z,13E)-
• CAS No: 69371-38-6
• Molecular Formula: C₂₀H₃₂O₄
• Molecular Weight: 336.46568
• CID: 523872
• PubChem ID: 6437084

5,8,11,13-Eicosatetraenoicacid, 15-hydroperoxy-, (5Z,8Z,11Z,13E)- Properties

Names and Identifiers

• 5,8,11,13-Eicosatetraenoicacid, 15-hydroperoxy-, (5Z,8Z,11Z,13E)-
• 15-Hpaa
• 33R5U5V88C
• 15-hydroperoxy-5,8,11,13-eicosatetraenoic acid, (E,Z,Z,Z)-isomer
• SCHEMBL7718097
• (6E,8Z,11Z,14Z)-15-hydroperoxyicosatetraenoate
• 15-hydroperoxy-(z,z,z,e)-5,8,11,13-eicosatetraenoic acid
• 15-hydroperoxy-5,8,11,13-eicosatetraenoic acid, (S)-(E,Z,Z,Z)-isomer
• 15-hydroperoxy-(5Z,8Z,11Z,13E)-icosatetraenoic acid
• DTXSID101318726
• 15-hydroperoxy-5,8,11,13-eicosatetraenoic acid, (Z,Z,Z,Z)-isomer
• 15-hydroperoxy-(5Z,8Z,11Z,13E)-icosatetraenoate
• (5Z,8Z,11Z,13E)-15-hydroperoxyicosatetraenoic acid
• LMFA03060102
• Q27163177
• 15-Hpea
• 15-HYDROPEROXYARACHIDONIC ACID, (RS)-
• 5,8,11,13-Eicosatetraenoic acid, 15-hydroperoxy-
• 15-Hpete
• (6E,8Z,11Z,14Z)-15-hydroperoxyicosatetraenoic acid
• 69371-38-6
• Arachidonic acid 15-hydroperoxide
• (5Z,8Z,11Z,13E)-15-hydroperoxyeicosa-5,8,11,13-tetraenoic acid
• UNII-33R5U5V88C
• 15-Hydroperoxy-5,8,11,13-eicosatetraenoate
• 15-Hydroperoxyarachidonic acid
• 15-Hydroperoxy-5,8,11,13-eicosatetraenoic acid
• 5,8,11,13-Eicosatetraenoic acid, 15-hydroperoxy-, (5Z,8Z,11Z,13E)-
• (rs)-15-hpete
• 15HPETE
• CHEBI:91271
• (5Z,8Z,11Z,13E)-15-hydroperoxyicosa-5,8,11,13-tetraenoic acid
• 14,15-epoxyarachidonic acid
• 67675-14-3
• 15-HPETE, (RS)-
• 15-hydroperoxy-(5Z,8Z,11Z,13E)-eicosatetraenoic acid
• (5Z,8Z,11Z,13E)-15-Hydroperoxy-5,8,11,13-icosatetraenoic acid
• 15-HYDROPEROXYEICOSATETRAENOIC ACID, (5Z,8Z,11Z,13E,15RS)-
• 15-hydroperoxy-(5Z,8Z,11Z,13E)-eicosatetraenoate

• InChIKey： BFWYTORDSFIVKP-USWFWKISSA-N
• Inchi： InChI=1S/C20H32O4/c1-2-3-13-16-19(24-23)17-14-11-9-7-5-4-6-8-10-12-15-18-20(21)22/h4-5,8-11,14,17,19,23H,2-3,6-7,12-13,15-16,18H2,1H3,(H,21,22)/b5-4-,10-8-,11-9-,17-14+
• SMILES： CCCCCC(C=CC=CCC=CCC=CCCCC(=O)O)OO

Computed Properties

• Exact Mass: 336.23016
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 15
• Monoisotopic Mass: 336.23006
• Heavy Atom Count: 24
• Complexity: 408
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 66.8

Experimental Properties

• PSA: 66.76
• Refractive Index: 1.512
• Boiling Point: 518°Cat760mmHg
• Flash Point: 175.6°C
• Density: 1.013